Highly diastereoselective crystallization-induced asymmetric transformation of 1,3-disubstituted-tetrahydro-β-carbolines in water†
RSC Advances Pub Date: 2017-10-11 DOI: 10.1039/C7RA08811F
Abstract
A green and highly stereoselective method for the synthesis of cis or trans-1,3-disubstituted-tetrahydro-β-carbolines has been developed using water as the solvent. A mixture of cis and trans-1,3-disubstituted-tetrahydro-β-carboline hydrochlorides can be converted to a single cis or trans isomer via a crystallization-induced asymmetric transformation process. It is possible to get both isomers using this method by incorporating different additives in water. This method has advantages such as environmental friendliness, high stereoselectivity, suitability for industrialization, and non-toxicity.
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